Cas no 69974-54-5 (Capryl alcohol-d18)

Capryl alcohol-d18 structure
Capryl alcohol-d18 structure
Product Name:Capryl alcohol-d18
CAS No:69974-54-5
MF:C8H18O
MW:148.338833332062
CID:2799492
Update Time:2023-08-07

Capryl alcohol-d18 Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecadeuterio-8-deuteriooxyoctane
    • Capryl alcohol-d18
    • Inchi: 1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D
    • InChI Key: KBPLFHHGFOOTCA-PBYHGZINSA-N
    • SMILES: O([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 43.8
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.940 g/mL at 25 °C
  • Melting Point: -15 °C(lit.)
  • Boiling Point: 196 °C(lit.)

Capryl alcohol-d18 Security Information

  • Hazard Category Code: 36/37
  • Safety Instruction: 26-36/37
  • Hazardous Material Identification: Xi
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